Cas no 946208-24-8 (N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-3-(propane-2-sulfonyl)benzamide)

• Product Name: N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-3-(propane-2-sulfonyl)benzamide
• CAS No: 946208-24-8
• MF: C₁₅H₁₄N₄O₅S
• MW: 362.360461711884
• CID: 5969242
• PubChem ID: 16861395
• Update Time: 2025-07-17

N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-3-(propane-2-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-3-(propane-2-sulfonyl)benzamide
• F2483-0151
• AKOS024651312
• 3-(isopropylsulfonyl)-N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)benzamide
• N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]-3-propan-2-ylsulfonylbenzamide
• 946208-24-8
• N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]-3-(propane-2-sulfonyl)benzamide

• Inchi： 1S/C15H14N4O5S/c1-9(2)25(21,22)11-5-3-4-10(8-11)13(20)17-15-19-18-14(23-15)12-6-7-16-24-12/h3-9H,1-2H3,(H,17,19,20)
• InChI Key： MVUWJARSGPPJJU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(NC2=NN=C(C3=CC=NO3)O2)=O)C=1)(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 362.06849073g/mol
• Monoisotopic Mass: 362.06849073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 137Ų

Additional information on N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-3-(propane-2-sulfonyl)benzamide

Comprehensive Overview of N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-3-(propane-2-sulfonyl)benzamide (CAS No. 946208-24-8)

The compound N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-3-(propane-2-sulfonyl)benzamide (CAS No. 946208-24-8) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This molecule combines multiple heterocyclic moieties, including a 1,2-oxazole and a 1,3,4-oxadiazole, linked to a benzamide core with a propane-2-sulfonyl substituent. Such intricate architecture makes it a subject of interest for drug discovery and material science.

One of the key reasons researchers are drawn to this compound is its potential as a kinase inhibitor. Kinases play a crucial role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The presence of the oxadiazole and oxazole rings in N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-3-(propane-2-sulfonyl)benzamide suggests it may interact with ATP-binding sites of kinases, making it a candidate for further investigation in targeted therapies. Recent studies have highlighted the importance of such heterocyclic compounds in developing next-generation small-molecule drugs.

In addition to its pharmaceutical potential, this compound has also been explored in the context of agrochemical innovation. The sulfonyl group and heterocyclic framework are common features in pesticides and herbicides, offering possibilities for crop protection solutions. With the growing demand for sustainable agriculture, researchers are keen to evaluate its efficacy against plant pathogens while minimizing environmental impact.

The synthesis of N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-3-(propane-2-sulfonyl)benzamide involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to optimize its production. These methods align with the broader trend in chemical manufacturing toward greener and more efficient processes.

From a computational chemistry perspective, this compound has been modeled to predict its binding affinities and physicochemical properties. Tools like molecular docking and QSAR (Quantitative Structure-Activity Relationship) analyses provide insights into its potential interactions with biological targets. Such in silico approaches are increasingly valuable in accelerating drug discovery pipelines.

Given the rising interest in personalized medicine and precision agriculture, N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-3-(propane-2-sulfonyl)benzamide represents a compelling case study in interdisciplinary research. Its dual applicability in healthcare and agrochemicals underscores the versatility of modern chemical design. Future studies may focus on optimizing its bioavailability, toxicity profile, and environmental stability to unlock its full potential.

For researchers and industry professionals, understanding the nuances of this compound is essential. Its CAS No. 946208-24-8 serves as a unique identifier in databases, facilitating collaboration and regulatory compliance. As the scientific community continues to explore its applications, N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-3-(propane-2-sulfonyl)benzamide is poised to remain a topic of keen interest in both academic and industrial settings.